Cas no 2228190-66-5 (3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione)

• Product Name: 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione
• CAS No: 2228190-66-5
• MF: C₁₂H₉F₃O₄
• MW: 274.192674398422
• CID: 6241541
• PubChem ID: 165642312
• Update Time: 2025-10-29

3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione
• 3-[3-methoxy-4-(trifluoromethyl)phenyl]oxolane-2,5-dione
• 2228190-66-5
• EN300-2007279

• Inchi： 1S/C12H9F3O4/c1-18-9-4-6(2-3-8(9)12(13,14)15)7-5-10(16)19-11(7)17/h2-4,7H,5H2,1H3
• InChI Key： MVVLOTDJJHTJLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1C(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 274.04529325g/mol
• Monoisotopic Mass: 274.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione

Introduction to 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione (CAS No. 2228190-66-5)

3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione (CAS No. 2228190-66-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a phenyloxolane core with functional groups such as a methoxy group and a trifluoromethyl substituent, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione encompasses a cyclic oxolane ring fused with a phenyl ring, which is further modified by the presence of a methoxy group at the 3-position and a trifluoromethyl group at the 4-position. The oxolane ring introduces a rigid three-membered heterocyclic moiety, which can enhance the metabolic stability and binding affinity of the compound. Meanwhile, the electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the methoxy group create a delicate balance in electronic distribution, influencing its reactivity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The phenyloxolane scaffold has been extensively studied due to its ability to mimic natural products and exhibit diverse biological activities. Specifically, compounds containing an oxolane ring have shown promise in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The introduction of fluorine atoms into aromatic rings, as seen in 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione, is particularly noteworthy because fluorine substitution can significantly modulate pharmacokinetic properties, including lipophilicity, metabolic stability, and binding affinity.

The methoxy group in this compound not only contributes to its overall electronic properties but also serves as a potential site for further functionalization or interaction with biological targets. This dual functionality makes 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione an attractive scaffold for medicinal chemists seeking to design molecules with tailored properties. Furthermore, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced bioavailability and improved pharmacological profiles. For instance, drugs such as osimertinib (an EGFR inhibitor) and dabrafenib (a MEK1 inhibitor) incorporate fluorine atoms to improve their efficacy and resistance profiles. The structural features of 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione align well with these trends, suggesting that it may exhibit similar advantages when evaluated in biological assays.

The synthesis of 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include cyclization reactions to form the oxolane ring followed by functional group interconversions to introduce the methoxy and trifluoromethyl groups. Advanced techniques such as transition-metal-catalyzed reactions or organometallic chemistry may be employed to achieve regioselective modifications on the aromatic ring. The successful synthesis of this compound not only demonstrates the synthetic prowess but also opens up avenues for exploring its derivatives.

Evaluation of 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione in biological assays is essential to assess its potential therapeutic applications. Initial studies may focus on its interaction with enzymes or receptors relevant to specific diseases. For example, screening against kinases or proteases could reveal its efficacy in modulating signaling pathways involved in cancer or inflammation. Additionally, pharmacokinetic studies would provide insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), which are critical parameters for drug development.

The structural complexity of 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione also offers opportunities for computational studies using molecular modeling techniques. These studies can help predict binding modes with biological targets and guide optimization efforts by identifying key interactions responsible for activity. Furthermore, virtual screening approaches can be employed to identify potential lead compounds or analogs based on known active structures.

In conclusion, 3-3-methoxy-4-(trifluoromethyl)phenyloxolane-2,5-dione (CAS No. 2228190-66-5) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound holds promise for contributing to advancements in drug discovery and development.